Cas no 123903-24-2 (5-ethyl-2-methylpyridine-3-carbaldehyde)

• Product Name: 5-ethyl-2-methylpyridine-3-carbaldehyde
• CAS No: 123903-24-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 103960
• PubChem ID: 14897542
• Update Time: 2025-04-18

5-ethyl-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-methylnicotinaldehyde
• 3-Pyridinecarboxaldehyde,5-ethyl-2-methyl-
• 5-ethyl-2-methylpyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-ethyl-2-methyl- (9CI)
• 123903-24-2
• CS-0443039

• Inchi： 1S/C9H11NO/c1-3-8-4-9(6-11)7(2)10-5-8/h4-6H,3H2,1-2H3
• InChI Key： FXPRMTBIIOISLD-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NC=C(C=1)CC

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes